3-methoxythiophene-2-sulfonyl Chloride
Overview
Description
3-Methoxythiophene-2-sulfonyl chloride, also known as MTPSCl, is an important organic compound used in various fields of research and industry. It has a CAS Number of 184039-62-1 and a molecular weight of 212.68 .
Molecular Structure Analysis
The molecular formula of 3-methoxythiophene-2-sulfonyl Chloride is C5H5ClO3S2 . The InChI Code is 1S/C5H5ClO3S2/c1-9-4-2-3-10-5(4)11(6,7)8/h2-3H,1H3 .Physical And Chemical Properties Analysis
3-Methoxythiophene-2-sulfonyl Chloride is a powder with a melting point of 71-72°C .Scientific Research Applications
Synthesis of Sulfonyl-Substituted Compounds
Sulfonyl chlorides, including compounds similar to 3-methoxythiophene-2-sulfonyl chloride, are extensively used in the synthesis of various organic compounds. They serve as intermediates in the production of detergents, ion-exchange resins, elastomers, pharmaceuticals, dyes, and herbicides. The method of synthesis often involves reactions of thiols or disulfides with oxidizing agents, leading to high yields of sulfonyl chlorides under convenient and simple conditions without the need for special process conditions such as heating, cooling, or high pressure Lezina et al., 2011.
Electropolymerization and Conductivity Enhancement
The electrosynthesis of poly(3-methoxythiophene) by direct anodic oxidation in ionic liquid microemulsions has been investigated, showing that certain microemulsion sub-regions are suitable for the electropolymerization of thiophene derivatives. This process reduces the amount of expensive ionic liquid used as electrolyte and provides a novel microenvironment for electropolymerization, leading to the formation of conductive polythiophene films Dong et al., 2009.
Anticancer Activity
Chalcone analogues with sulfonyl groups, synthesized from reactions of sulfonyl chlorides with phenolic chalcone analogues, have demonstrated strong in vitro anticancer activities with moderate-to-high selectivity. These compounds induce apoptotic cell death and cell cycle arrest in cancer cell lines, highlighting the potential therapeutic applications of sulfonyl chloride derivatives in cancer treatment Muškinja et al., 2019.
Antiviral Compounds
Sulfonyl chlorides are used in the synthesis of antiviral compounds, such as the 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives. These derivatives have shown activity against the tobacco mosaic virus, suggesting the potential of sulfonyl chloride derivatives, including 3-methoxythiophene-2-sulfonyl chloride, in the development of new antiviral agents Chen et al., 2010.
Safety And Hazards
The safety information for 3-methoxythiophene-2-sulfonyl Chloride includes hazard statements H302, H314, and H335 . The precautionary statements include P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P403+P233, P405, and P501 .
properties
IUPAC Name |
3-methoxythiophene-2-sulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClO3S2/c1-9-4-2-3-10-5(4)11(6,7)8/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLKHDXRCRNEXSF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(SC=C1)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClO3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40461616 | |
Record name | 3-methoxythiophene-2-sulfonyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40461616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methoxythiophene-2-sulfonyl Chloride | |
CAS RN |
184039-62-1 | |
Record name | 3-methoxythiophene-2-sulfonyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40461616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methoxythiophene-2-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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